(3S,4R)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-4-pyridin-4-ylpyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-pyridin-4-ylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C25H22N2O4/c28-24(29)22-14-27(13-21(22)16-9-11-26-12-10-16)25(30)31-15-23-19-7-3-1-5-17(19)18-6-2-4-8-20(18)23/h1-12,21-23H,13-15H2,(H,28,29)/t21-,22+/m0/s1
• InChI Key: BDNWQIMUZGBLAS-FCHUYYIVSA-N
• Canonical SMILES: C1C(C(CN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O)C5=CC=NC=C5
• Isomeric SMILES: C1[C@H]([C@@H](CN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O)C5=CC=NC=C5
• Molecular Formula: C25H22N2O4
• Molecular Weight: 414.5 g/mol

Description

(3S,4R)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-4-pyridin-4-ylpyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C25H22N2O4 and its molecular weight is 414.461. The purity is usually 95%.
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Scientific Research Applications

Protection of Hydroxy-Groups

The fluoren-9-ylmethoxycarbonyl (Fmoc) group, a derivative related to the query compound, is utilized to protect hydroxy-groups in synthetic chemistry. This protection is crucial for the synthesis of complex molecules, including nucleic acids and peptides. The Fmoc group can be removed conveniently, allowing for sequential synthesis without affecting other sensitive functional groups (Gioeli & Chattopadhyaya, 1982).

Synthesis of Aromatic Polyamides

Fluorene-based derivatives are key intermediates in the synthesis of novel aromatic polyamides with high thermal stability and solubility in organic solvents. These materials are promising for creating films and coatings with excellent mechanical and thermal properties (Hsiao, Yang, & Lin, 1999).

Coordination Polymers and Photophysical Properties

Derivatives of the query compound have been used to support lanthanide coordination compounds, demonstrating significant potential in the development of materials with unique structural and luminescence properties. These materials are of interest for applications in luminescent devices and sensors (Sivakumar, Reddy, Cowley, & Butorac, 2011).

Fluorescent pH Sensors

Certain heteroatom-containing fluorene derivatives show aggregation-induced emission (AIE) properties and can act as fluorescent pH sensors. This application is crucial for developing new sensing materials for environmental monitoring and biological research (Yang, Qin, Lam, Chen, Sung, Williams, & Tang, 2013).

Influenza Neuraminidase Inhibitors

In the field of medicinal chemistry, fluorene derivatives have been explored as core structures in the synthesis of potent inhibitors against influenza neuraminidase, highlighting their significance in drug development (Wang, Chen, Wang, Gentles, Sowin, Kati, Muchmore, Giranda, Stewart, Sham, Kempf, & Laver, 2001).